Cas no 1228570-38-4 ((1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine)

(1S)-1-[2-Fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine is a chiral amine compound featuring a fluorinated aromatic ring with a trifluoromethyl substituent. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of fluorine atoms enhances metabolic stability and lipophilicity, improving bioavailability in drug development. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of CNS-targeting agents and enzyme inhibitors. Its structural features allow for selective functionalization, enabling precise modifications in medicinal chemistry. The compound is typically handled under inert conditions due to its amine functionality, ensuring stability during storage and reactions.
(1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine structure
1228570-38-4 structure
Product Name:(1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
CAS No:1228570-38-4
MF:C9H9F4N
MW:207.17
CID:5264981
PubChem ID:71074663
Update Time:2025-06-07

(1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-[2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
    • Benzenemethanamine, 2-fluoro-α-methyl-3-(trifluoromethyl)-, (αS)-
    • (S)-1-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-amine
    • (1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine
    • Inchi: 1S/C9H9F4N/c1-5(14)6-3-2-4-7(8(6)10)9(11,12)13/h2-5H,14H2,1H3/t5-/m0/s1
    • InChI Key: DPNRVWDJFMNADR-YFKPBYRVSA-N
    • SMILES: N[C@H](C1=CC=CC(C(F)(F)F)=C1F)C

Computed Properties

  • Exact Mass: 207.06711194g/mol
  • Monoisotopic Mass: 207.06711194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

(1S)-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-amine Pricemore >>

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